Cas no 393856-24-1 (Phenol, 4-[[2-amino-5-[(4-methoxyphenyl)ethynyl]-4-pyrimidinyl]amino]-)

• Product Name: Phenol, 4-[[2-amino-5-[(4-methoxyphenyl)ethynyl]-4-pyrimidinyl]amino]-
• CAS No: 393856-24-1
• MF: C₁₉H₁₆N₄O₂
• MW: 332.35594367981
• CID: 292055
• PubChem ID: 9923659
• Update Time: 2025-04-19

Phenol, 4-[[2-amino-5-[(4-methoxyphenyl)ethynyl]-4-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[2-amino-5-[(4-methoxyphenyl)ethynyl]-4-pyrimidinyl]amino]-
• 4-[[2-amino-5-[2-(4-methoxyphenyl)ethynyl]pyrimidin-4-yl]amino]phenol
• 393856-24-1
• SCHEMBL3245349
• DTXSID60432909

• Inchi： 1S/C19H16N4O2/c1-25-17-10-3-13(4-11-17)2-5-14-12-21-19(20)23-18(14)22-15-6-8-16(24)9-7-15/h3-4,6-12,24H,1H3,(H3,20,21,22,23)
• InChI Key： GKTNELAXDKPPQC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC2=CN=C(N)N=C2NC2C=CC(=CC=2)O)=CC=1

Computed Properties

• Exact Mass: 332.12748
• Monoisotopic Mass: 332.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• PSA: 93.29